Cas no 313990-48-6 (3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro-)
313990-48-6 structure
Product Name:3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro-
CAS No:313990-48-6
MF:C10H11N3S
MW:205.279440164566
CID:1452559
Update Time:2024-08-25
3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro- Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro-
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- Inchi: 1S/C10H11N3S/c1-6-3-7(2)5-8(4-6)9-11-10(14)13-12-9/h3-5H,1-2H3,(H2,11,12,13,14)
- InChI Key: MSYNUJHWLVNRIN-UHFFFAOYSA-N
- SMILES: N1C(C2=CC(C)=CC(C)=C2)=NC(=S)N1
Computed Properties
- Exact Mass: 205.06753
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 317.5±52.0 °C(Predicted)
- PSA: 36.42
- pka: 8.44±0.20(Predicted)
3H-1,2,4-Triazole-3-thione, 5-(3,5-dimethylphenyl)-1,2-dihydro- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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